Cas no 865860-80-6 (2,2,5-Trimethyl-1,3-dioxane-5-carboxylic Acid Ethenyl Ester)

• Product Name: 2,2,5-Trimethyl-1,3-dioxane-5-carboxylic Acid Ethenyl Ester
• CAS No: 865860-80-6
• MF: C₁₀H₁₆O₄
• MW: 200.231643676758
• CID: 718815
• PubChem ID: 11506652
• Update Time: 2025-08-05

2,2,5-Trimethyl-1,3-dioxane-5-carboxylic Acid Ethenyl Ester Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane-5-carboxylicacid, 2,2,5-trimethyl-, ethenyl ester
• 2,2,5-Trimethyl-1,3-dioxane-5-carboxylic Acid Ethenyl Ester
• 2,2,5-Trimethyl-1,3-
• ethenyl 2,2,5-trimethyl-1,3-dioxane-5-carboxylate
• 2,2,5,5-TETRAMETHYL-3-PYRROLINE-3-CARBOXAMIDE
• 2,2,5-trimethyl-[1,3]dioxane-5-carboxylic acid vinyl ester
• 2,2,5-Trimethyl-5-vinylcarbonyl-1,3-dioxane
• 2,2-bis(hydroxymethyl) propionic acid vinyl ester
• Vinyl2,2,5-trimethyl-1,3-dioxane-5-carboxylate
• FT-0675620
• 865860-80-6
• DTXSID60467711
• SCHEMBL2073886
• 2,2,5-Trimethyl-1,3-dioxane-5-carboxylicAcidVinylEster-d3
• AKOS025295850
• Vinyl 2,2,5-trimethyl-1,3-dioxane-5-carboxylate
• starbld0007023

• Inchi： 1S/C10H16O4/c1-5-12-8(11)10(4)6-13-9(2,3)14-7-10/h5H,1,6-7H2,2-4H3
• InChI Key： VSWOCHNKSUBLLL-UHFFFAOYSA-N
• SMILES： O1C(C)(C)OCC(C(=O)OC=C)(C)C1

Computed Properties

• Exact Mass: 200.10500
• Monoisotopic Mass: 200.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• Density: 1.029
• Boiling Point: 630C
• Flash Point: 107.563°C
• Refractive Index: 1.436
• Solubility: Dichloromethane, Ether, Methanol
• PSA: 44.76000
• LogP: 1.46230
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2,2,5-Trimethyl-1,3-dioxane-5-carboxylic Acid Ethenyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：-20°C Freezer

Additional information on 2,2,5-Trimethyl-1,3-dioxane-5-carboxylic Acid Ethenyl Ester

Introduction to 2,2,5-Trimethyl-1,3-dioxane-5-carboxylic Acid Ethenyl Ester (CAS No. 865860-80-6)

2,2,5-Trimethyl-1,3-dioxane-5-carboxylic Acid Ethenyl Ester, identified by the Chemical Abstracts Service Number (CAS No.) 865860-80-6, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the dioxane derivative class, characterized by its unique structural framework and functional properties. The presence of a carboxylic acid ethyl ester group at the 5-position of the dioxane ring contributes to its reactivity and potential utility in synthetic chemistry and drug development.

The structure of 2,2,5-Trimethyl-1,3-dioxane-5-carboxylic Acid Ethenyl Ester is notable for its stability and versatility. The trimethyl substitution at the 2- and 5-positions enhances the compound's lipophilicity, making it a promising candidate for membrane-interacting applications. Additionally, the dioxane core provides a rigid scaffold that can be modified further to tailor its biological activity. This compound's chemical properties make it particularly interesting for exploring novel synthetic pathways and developing derivatives with enhanced pharmacological profiles.

In recent years, there has been growing interest in dioxane derivatives due to their potential applications in medicinal chemistry. The carboxylic acid ethyl ester functionality in this compound allows for further derivatization via ester hydrolysis or transesterification reactions, providing a flexible platform for creating bioactive molecules. Researchers have been exploring how such modifications can influence the compound's solubility, metabolic stability, and interaction with biological targets.

One of the most compelling aspects of 2,2,5-Trimethyl-1,3-dioxane-5-carboxylic Acid Ethenyl Ester is its potential role in drug discovery and development. The dioxane ring is a common motif in natural products and pharmaceuticals, known for its ability to modulate enzyme activity and cellular processes. For instance, studies have shown that dioxane derivatives can interact with enzymes such as cytochrome P450 family members, which are crucial in drug metabolism. The ester group further extends its utility by enabling conjugation with other biomolecules, such as peptides or nucleotides, to create hybrid compounds with tailored properties.

Recent advancements in chemical biology have highlighted the importance of small molecule probes like this one for studying biological pathways. The reactivity of 2,2,5-Trimethyl-1,3-dioxane-5-carboxylic Acid Ethenyl Ester makes it an excellent tool for investigating enzyme mechanisms and identifying new therapeutic targets. For example, researchers have utilized similar dioxane derivatives to develop inhibitors or activators of specific enzymes involved in diseases such as cancer and inflammation. The compound's ability to undergo selective modifications allows scientists to fine-tune its interactions with biological systems.

The synthesis of 2,2,5-Trimethyl-1,3-dioxane-5-carboxylic Acid Ethenyl Ester represents a significant achievement in organic chemistry. Traditional synthetic routes often involve multi-step processes that require careful optimization to ensure high yield and purity. However, recent developments in catalytic methods have made it possible to produce this compound more efficiently. For instance, transition metal-catalyzed reactions have been employed to introduce the ethyl ester group while maintaining the integrity of the dioxane core. These advances not only simplify the synthesis but also open up new possibilities for scaling up production.

In addition to its pharmaceutical applications, 2,2,5-Trimethyl-1,3-dioxane-5-carboxylic Acid Ethenyl Ester has potential uses in materials science and industrial chemistry. The compound's stability under various conditions makes it suitable for use as an intermediate in polymer synthesis or as a component in specialty coatings. Furthermore, its ability to form stable complexes with metals suggests applications in catalysis or metal extraction processes. As research continues to uncover new properties and functionalities of this compound, its industrial relevance is likely to grow.

The future prospects of 2,2,5-Trimethyl-1,3-dioxane-5-carboxylic Acid Ethenyl Ester are bright due to ongoing research efforts aimed at expanding its applications. Collaborative projects between academia and industry are focused on developing novel derivatives with improved pharmacokinetic profiles and enhanced therapeutic efficacy. Computational modeling techniques are being used to predict how structural modifications will affect biological activity, accelerating the drug discovery process. These efforts hold promise for translating laboratory findings into clinical applications that benefit patients worldwide.

In conclusion,2 , 2 , 5 - Trimethyl - 1 , 3 - Dioxane - 5 - Carboxylic Acid Ethenyl Ester (CAS No . 865860 - 80 - 6) stands out as a versatile and valuable compound with far-reaching implications across multiple scientific disciplines . Its unique structural features , coupled with its reactivity , make it an indispensable tool for researchers seeking innovative solutions in pharmaceuticals , materials science , and beyond . As our understanding of its properties continues to evolve , so too will its role in advancing scientific knowledge and technological progress .